Cas no 1448066-30-5 (N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2,5-dimethylfuran-3-carboxamide
• CAS No: 1448066-30-5
• MF: C₂₀H₂₇N₃O₂
• MW: 341.447284936905
• CID: 6585035
• PubChem ID: 71808394
• Update Time: 2025-06-30

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2,5-dimethylfuran-3-carboxamide
• N-[(1-cyclopentyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-2,5-dimethylfuran-3-carboxamide
• 1448066-30-5
• N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2,5-dimethylfuran-3-carboxamide
• N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-2,5-dimethylfuran-3-carboxamide
• AKOS024563180
• F6440-2718

• Inchi： 1S/C20H27N3O2/c1-13-11-17(14(2)25-13)20(24)21-12-18-16-9-5-6-10-19(16)23(22-18)15-7-3-4-8-15/h11,15H,3-10,12H2,1-2H3,(H,21,24)
• InChI Key： VYPDFOKKBXRWAJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2C3=C(N(C4CCCC4)N=2)CCCC3)=O)=C1C

Computed Properties

• Exact Mass: 341.21032711g/mol
• Monoisotopic Mass: 341.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.1Ų

Additional information on N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2,5-dimethylfuran-3-carboxamide

Chemical Overview and Applications of CAS No. 1448066-30-5

The compound with CAS No. 1448066-30-5, named N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2,5-dimethylfuran-3-carboxamide, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2,5-dimethylfuran-3-carboxamide is characterized by a tetrahydroindazole ring system substituted with a cyclopentyl group and a methyl group attached to the indazole nitrogen. Additionally, the molecule features a furan ring with two methyl substituents and a carboxamide group. This combination of structural elements contributes to the compound's unique chemical properties and reactivity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize its production efficiency while maintaining its structural integrity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach to synthesizing this compound using a one-pot reaction strategy that significantly reduces the number of steps required for its preparation.

The compound's potential applications are vast. In the pharmaceutical industry, it has shown promise as a lead compound for drug development due to its ability to interact with specific biological targets. Preclinical studies have indicated that it exhibits moderate activity against certain enzymes involved in inflammatory processes. Furthermore, its structural flexibility allows for further modification to enhance its bioavailability and efficacy.

In materials science, N-(1-cyclopentyl-tetrahydroindazol)methyl-furan-carboxamide has been investigated for its potential use as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds under certain conditions makes it an attractive candidate for these applications.

From an environmental perspective, researchers have also examined the biodegradability of this compound under various conditions. Initial findings suggest that it undergoes slow degradation in aqueous environments but can be effectively treated using advanced oxidation processes.

In conclusion, N-(1-cyclopentyl-tetrahydroindazol)methyl-furan-carboxamide (CAS No. 1448066-30) is a versatile compound with significant potential across multiple disciplines. Continued research into its properties and applications is expected to yield further insights into its utility in both academic and industrial settings.